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Compound of Interest

Compound Name: Piperidine-4-carbaldehyde

Cat. No.: B112701

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Piperidine-
4-carbaldehyde (CAS No. 50675-20-2), a versatile building block in pharmaceutical and
agrochemical research. This document outlines key suppliers, available product specifications,
and its application in the synthesis of bioactive molecules, including Histone Deacetylase
(HDAC) inhibitors and 5-HT6 receptor antagonists.

Physicochemical Properties

Piperidine-4-carbaldehyde is a heterocyclic organic compound with the molecular formula
CeH11NO and a molecular weight of 113.16 g/mol .[1][2] It is characterized by a piperidine ring
functionalized with an aldehyde group at the 4-position. This bifunctional nature makes it a
valuable intermediate for the synthesis of a wide range of more complex molecules.[3]
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Property Value Reference
CAS Number 50675-20-2 [11[2][3][41[5]
Molecular Formula CeH11NO [1103114]
Molecular Weight 113.16 g/mol [1112][31[41[5]
IUPAC Name piperidine-4-carbaldehyde [11121[3]
Synonyms 4-Formylpiperidine [1]
Appearance Solid

Melting Point 34-40 °C (for N-Boc protected)

Storage Temperature 2-8°C (for N-Boc protected)

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Piperidine-4-carbaldehyde and its derivatives, most
commonly the N-Boc protected form (1-Boc-piperidine-4-carboxaldehyde, CAS No. 137076-22-
3) which is often preferred for synthetic applications due to the stability of the Boc protecting
group. The table below summarizes a selection of commercial suppliers and their typical
product offerings. Please note that availability and specifications are subject to change and
should be confirmed with the supplier.
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) . Available
Supplier Product Name CAS No. Purity .
Quantities
Piperidine-4-
Smolecule 50675-20-2 - -
carbaldehyde
Santa Cruz Piperidine-4-
_ 50675-20-2 - -
Biotechnology carbaldehyde
iperidine-4- 59, 10g, 25q,
ChemShuttle PP 50675-20-2 - 9 20929
carbaldehyde 100g
Sigma-Aldrich 1-Boc-piperidine-
(via Fisher 4- 137076-22-3 95% 500mg, 1g
Scientific) carboxaldehyde
o 1-Boc-piperidine-
Thermo Scientific
_ 4- 137076-22-3 97% 59
Chemicals
carboxaldehyde
1-
. . 19, 59, 10g, 259,
Synthonix, Inc. Benzylpiperidine-  22065-85-6 95% 100
4-carbaldehyde J
Piperidine-4-
BLD Pharm 50675-20-2 - -
carbaldehyde

MedChemExpres  Piperidine-4-
50675-20-2 - -
s carbaldehyde

Applications in Drug Discovery

Piperidine-4-carbaldehyde and its derivatives are crucial intermediates in the synthesis of
various therapeutic agents.[6][7] Its structural motif is found in molecules targeting a range of
biological pathways.

Histone Deacetylase (HDAC) Inhibitors

HDACSs are a class of enzymes that play a critical role in gene expression regulation, and their
inhibitors are being investigated as potential treatments for cancer and neurodegenerative
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diseases.[8][9] Piperidine-4-carbaldehyde can serve as a starting material for the synthesis of
novel HDAC inhibitors.[3] The piperidine ring often serves as a scaffold to which other
pharmacophoric elements, such as a zinc-binding group and a cap group, are attached.

5-HT6 Receptor Antagonists

The 5-HT6 receptor, a member of the serotonin receptor family, is primarily expressed in the
central nervous system and is a target for the treatment of cognitive disorders like Alzheimer's
disease.[10][11][12] Blockade of this receptor has been shown to improve cognitive
performance in preclinical models.[11][12] Derivatives of Piperidine-4-carbaldehyde are
utilized in the synthesis of selective 5-HT6 receptor antagonists.

Experimental Protocols
Synthesis of a Novel HDAC Inhibitor Intermediate

The following is a representative, generalized experimental protocol for the synthesis of a key
intermediate for an HDAC inhibitor, adapted from the scientific literature.[8] This protocol
illustrates a potential application of a Piperidine-4-carbaldehyde derivative.

Reaction: Reductive amination of 1-Boc-piperidine-4-carboxaldehyde with a primary amine.

Materials:

1-Boc-piperidine-4-carboxaldehyde

e Primary amine (e.g., aniline derivative)

e Sodium triacetoxyborohydride (STAB)

e Dichloromethane (DCM)

e Acetic acid (catalytic amount)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate
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» Rotary evaporator

e Magnetic stirrer and stir bar
e Round bottom flask
Procedure:

e To a solution of 1-Boc-piperidine-4-carboxaldehyde (1.0 eq) in dichloromethane (DCM), add
the primary amine (1.1 eq) and a catalytic amount of acetic acid.

 Stir the mixture at room temperature for 1 hour.
e Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.

o Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by
thin-layer chromatography (TLC).

e Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate
solution.

o Separate the organic layer, and extract the aqueous layer with DCM.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the mixture and concentrate the filtrate under reduced pressure using a rotary
evaporator.

e The crude product can be purified by column chromatography on silica gel.

Visualizations
Signaling Pathway of 5-HT6 Receptor Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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